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molecular formula C10H10ClF B8588860 2-Chloromethyl-1-cyclopropyl-3-fluorobenzene

2-Chloromethyl-1-cyclopropyl-3-fluorobenzene

Cat. No. B8588860
M. Wt: 184.64 g/mol
InChI Key: MATURINWJUPHGO-UHFFFAOYSA-N
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Patent
US08680099B2

Procedure details

(2-Cyclopropyl-6-fluorophenyl)-methanol (4, 5.56 g, 34 mmol) was dissolved in dichloromethane (100 mL) and thionyl chloride (2.49 mL, 34 mmol) was added. The mixture was refluxed for 4 h and evaporated. The crude product was purified by column chromatography over silica, eluting with n-hexane:ethyl acetate (95:5). The title compound (3.41 g, 18.4 mmol, 54%) was isolated as a pale yellow oil.
Name
(2-Cyclopropyl-6-fluorophenyl)-methanol
Quantity
5.56 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step One
Name
thionyl chloride
Quantity
2.49 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
54%

Identifiers

REACTION_CXSMILES
[CH:1]1([C:4]2[CH:9]=[CH:8][CH:7]=[C:6]([F:10])[C:5]=2[CH2:11]O)[CH2:3][CH2:2]1.S(Cl)([Cl:15])=O>ClCCl>[Cl:15][CH2:11][C:5]1[C:6]([F:10])=[CH:7][CH:8]=[CH:9][C:4]=1[CH:1]1[CH2:3][CH2:2]1

Inputs

Step One
Name
(2-Cyclopropyl-6-fluorophenyl)-methanol
Quantity
5.56 g
Type
reactant
Smiles
C1(CC1)C1=C(C(=CC=C1)F)CO
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
thionyl chloride
Quantity
2.49 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 4 h
Duration
4 h
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography over silica
WASH
Type
WASH
Details
eluting with n-hexane:ethyl acetate (95:5)

Outcomes

Product
Name
title compound
Type
product
Smiles
ClCC1=C(C=CC=C1F)C1CC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 18.4 mmol
AMOUNT: MASS 3.41 g
YIELD: PERCENTYIELD 54%
YIELD: CALCULATEDPERCENTYIELD 54.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.